N-(1-cyanocycloheptyl)-2-[1-methyl-2,4-dioxo-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-3-yl]acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-[1-methyl-2,4-dioxo-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C19H20F3N5O3/c1-26-15-12(6-7-13(24-15)19(20,21)22)16(29)27(17(26)30)10-14(28)25-18(11-23)8-4-2-3-5-9-18/h6-7H,2-5,8-10H2,1H3,(H,25,28)
• InChI Key: VGSCKKSJSDYNSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=N2)C(F)(F)F)C(=O)N(C1=O)CC(=O)NC3(CCCCCC3)C#N
• Molecular Formula: C19H20F3N5O3
• Molecular Weight: 423.4 g/mol

Description

N-(1-cyanocycloheptyl)-2-[1-methyl-2,4-dioxo-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-3-yl]acetamide is a useful research compound. Its molecular formula is C19H20F3N5O3 and its molecular weight is 423.396. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• The reaction of aminocyclohepta[b]pyrroles with ethyl acetoacetate has been studied, leading to the synthesis of 2-methyl-4H-cyclohepta[4,5]pyrrolo[1,2-a]pyrimidin-4-ones. This process involves ring closure and deesterification reactions, highlighting the compound's utility in synthesizing complex heterocycles with potential biological activities (Abe, 1987).

Antimicrobial Activities

• Compounds incorporating the pyrido[2,3-d]pyrimidin-3-yl moiety have been synthesized and evaluated for their antimicrobial properties. For instance, new heterocycles incorporating antipyrine moiety have shown promising antimicrobial activities, suggesting the potential for developing new antimicrobial agents based on this chemical scaffold (Bondock et al., 2008).

Anticancer and Anti-inflammatory Activities

• The synthesis of 5-deaza analogues of aminopterin and folic acid has demonstrated significant anticancer activity, showcasing the compound's relevance in medicinal chemistry for cancer treatment. This research indicates the versatility of the pyrido[2,3-d]pyrimidin-3-yl moiety in synthesizing compounds with potential therapeutic applications (Su et al., 1986).

Insecticidal Applications

• The chemical has also been used as a precursor in synthesizing various heterocycles with insecticidal activities against the cotton leafworm, Spodoptera littoralis. This suggests its potential application in developing new insecticidal compounds (Fadda et al., 2017).